bioRxiv (2024).
The modification landscape of P. aeruginosa tRNAs
Publication year2024
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Source platformsbioRxiv
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Total tRNA or decapped RNA was subsequently digested to nucleosides in a 30 μ l reaction containing 24 μ l RNA, 1 μ l of 2U/ μ l Nuclease P1 (Sigma Aldrich, #N8630), 3 μ l 1M ammonium acetate, pH 5.2, and 100 fmol of 13 C-adenosine (Cambridge Isotope #CLM-3678-0.05) as an internal standard. Reactions were digested for 3 hr at 45° C. After 3 hours, 3 μ l of 1M ammonium bicarbonate and 1 μ l of 0.002 U/ μ l of phosphodiesterase from Crotalus ademanteus (Sigma Aldrich #P3243) were added to the reaction and incubation continued for 2 hrs at 37° C. After 2 hrs, 1 μ l of 1U/ μ l bacterial alkaline phosphatase (ThermoFisher #18011015) was added to the reaction and the reaction continued for 1 hr at 37° C. Digested nucleosides were passed through a 3 kDa MWCO spin filter (Amicon # UFC500396) and the filter was rinsed with 3 × 200 μ l nuclease free water before being dried under vacuum. Dried samples were dissolved in 45 μ l Buffer A (0.1% formic acid). Nucleosides were separated on a Luna Omega C18 reverse-phase column (1.6 mm PS, 100 Å, 30 mm, ID 2.1 mm, Phenomenex) with a flow rate of 0.200 μ l/min under the following conditions. Buffer A = 0.1% formic acid in high performance liquid chromatography (HPLC)-grade water; Buffer B = 0.1% formic acid in acetonitrile. The gradient for the liquid chromatography is as follows: Gradient 0.2% Buffer B from 0-2.6 min; Gradient 2% Buffer B from 2.6-5.0 min; Gradient 8.5% B from 5.01-6.75 min; Gradient 40% B from 6.76-7.5 min. 50% Buffer B from 7.51-10 min; 0% Buffer B from 10.01-14.0 min. Following chromatography, nucleosides were resolved on a SciEX 500 QTOF in positive electrospray ionization mode using a Multiple-reaction-monitoring (MRM) MS method over the range of 100-500 daltons (Spray voltage = 5500 V; Curtain gas = 35; CAD gas = 7; Temp = 500° C; Declustering potential = 25 V; Collision energy = 10 V; Accumulation time = 0.25 sec). The nucleosides were quantified using the nucleoside to base ion mass transitions. Chemical standards for the modified acp 3 U were obtained from Smolecule (S562863).